![molecular formula C20H24N4O3 B1226535 4-[cyclohexyl(methyl)amino]-N-(6-methyl-2-pyridinyl)-3-nitrobenzamide](/img/structure/B1226535.png)
4-[cyclohexyl(methyl)amino]-N-(6-methyl-2-pyridinyl)-3-nitrobenzamide
Overview
Description
4-[cyclohexyl(methyl)amino]-N-(6-methyl-2-pyridinyl)-3-nitrobenzamide is an aminobenzoic acid.
Scientific Research Applications
Crystal Structure and Hydrogen Bonding
- Hydrogen Bonding in Enaminones : The study by Kubicki, Bassyouni, and Codding (2000) examines the crystal structures of various anticonvulsant enaminones, revealing insights into hydrogen bonding and molecular conformations. While not directly discussing 4-[cyclohexyl(methyl)amino]-N-(6-methyl-2-pyridinyl)-3-nitrobenzamide, it contributes to the understanding of similar compounds' structures and interactions (Kubicki, Bassyouni, & Codding, 2000).
Synthesis Processes
- Chlorantraniliprole Synthesis : Chen Yi-fen, Li Ai-xia, and Jie Yafei (2010) detail the synthesis of chlorantraniliprole, a process that involves complex reactions and intermediates. This synthesis process is relevant to understanding the chemical reactions and pathways involved in producing compounds similar to 4-[cyclohexyl(methyl)amino]-N-(6-methyl-2-pyridinyl)-3-nitrobenzamide (Chen Yi-fen, Li Ai-xia, & Jie Yafei, 2010).
Anticonvulsant Properties
- Anticonvulsant Enaminones : The research explores the anticonvulsant properties of various enaminones. These findings can indirectly contribute to the understanding of 4-[cyclohexyl(methyl)amino]-N-(6-methyl-2-pyridinyl)-3-nitrobenzamide's potential applications in neurological or anticonvulsant therapies (Kubicki, Bassyouni, & Codding, 2000).
Biological and Pharmacological Activity
- Antimycobacterial Activity of Nitrobenzamide Derivatives : A study by Wang et al. (2019) discusses the design and synthesis of novel nitrobenzamide derivatives with significant antitubercular activity. This research could provide insights into the biological activities and potential pharmacological uses of related compounds, including 4-[cyclohexyl(methyl)amino]-N-(6-methyl-2-pyridinyl)-3-nitrobenzamide (Wang et al., 2019).
properties
Product Name |
4-[cyclohexyl(methyl)amino]-N-(6-methyl-2-pyridinyl)-3-nitrobenzamide |
|---|---|
Molecular Formula |
C20H24N4O3 |
Molecular Weight |
368.4 g/mol |
IUPAC Name |
4-[cyclohexyl(methyl)amino]-N-(6-methylpyridin-2-yl)-3-nitrobenzamide |
InChI |
InChI=1S/C20H24N4O3/c1-14-7-6-10-19(21-14)22-20(25)15-11-12-17(18(13-15)24(26)27)23(2)16-8-4-3-5-9-16/h6-7,10-13,16H,3-5,8-9H2,1-2H3,(H,21,22,25) |
InChI Key |
RHRQLRGZUIGXLQ-UHFFFAOYSA-N |
SMILES |
CC1=NC(=CC=C1)NC(=O)C2=CC(=C(C=C2)N(C)C3CCCCC3)[N+](=O)[O-] |
Canonical SMILES |
CC1=NC(=CC=C1)NC(=O)C2=CC(=C(C=C2)N(C)C3CCCCC3)[N+](=O)[O-] |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[3-[(4-methylphenyl)methyl]-7-oxo-6-triazolo[4,5-d]pyrimidinyl]-N-(2-oxolanylmethyl)acetamide](/img/structure/B1226453.png)
![1-[3-[2-(Dimethylamino)ethylamino]-3-oxopropyl]-2-methyl-5-(4-methylphenyl)-3-pyrrolecarboxylic acid ethyl ester](/img/structure/B1226454.png)
![2-Amino-6-ethyl-4-(4-methoxyphenyl)-8-[(4-methoxyphenyl)methyl]-4,5-dihydropyrano[3,2-c]pyridine-3-carbonitrile](/img/structure/B1226456.png)
![N-[2-(6,7-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]-2-thiophenecarboxamide](/img/structure/B1226459.png)
![8-methylene-7-(phenylmethyl)-5H-[1,3]dioxolo[4,5-g]quinazoline-6-thione](/img/structure/B1226462.png)
![2-[(4-Methylphenoxy)methyl]imidazo[1,2-a]pyrimidine](/img/structure/B1226463.png)
![6-[5-(2-Fluorophenyl)-3-pyrazolidinylidene]-4-nitro-1-cyclohexa-2,4-dienone](/img/structure/B1226467.png)
![4-[1-Ethyl-2-(4-methylphenyl)butyl]phenol](/img/structure/B1226469.png)
![4-Tert-butylbenzoic acid [2-[(2-methoxy-3-dibenzofuranyl)amino]-2-oxoethyl] ester](/img/structure/B1226471.png)
